Cas no 2167943-26-0 (1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one)

• Product Name: 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one
• CAS No: 2167943-26-0
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5810210
• PubChem ID: 165506583
• Update Time: 2025-05-28

1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one
• 1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]-2-methoxypropan-1-one
• EN300-1269169
• 2167943-26-0

• Inchi： 1S/C8H11NO3S/c1-5(12-2)7(11)8-9-6(3-10)4-13-8/h4-5,10H,3H2,1-2H3
• InChI Key： AYMDFHWQQDJJOJ-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C(C(C)OC)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one

Research Brief on 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one (CAS: 2167943-26-0): Recent Advances and Applications

The compound 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one (CAS: 2167943-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole core and hydroxymethyl functional group, exhibits promising potential in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the context of antimicrobial and anticancer agents. The unique structural features of this compound, including its ability to participate in hydrogen bonding and its moderate lipophilicity, make it a versatile scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and derivatization strategies for 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one. The study highlighted its utility in the development of novel kinase inhibitors, with particular emphasis on its role in modulating protein-protein interactions. The compound's ability to act as a pharmacophore in targeting specific enzymatic pathways was demonstrated through in vitro assays, showing inhibitory activity against several cancer-related kinases. These findings underscore the potential of this molecule as a starting point for the design of next-generation therapeutics.

Further research has explored the pharmacokinetic properties of 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable absorption characteristics in rodent models. The compound demonstrated moderate plasma protein binding and a half-life conducive to once-daily dosing regimens. These properties, combined with its low cytotoxicity profile in normal cell lines, position it as a promising candidate for further optimization and clinical development.

The antimicrobial potential of derivatives based on this scaffold has also been investigated. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel analogs exhibiting potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings open new avenues for addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, recent work has focused on understanding the molecular interactions of 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one with biological targets. X-ray crystallography studies have revealed its binding mode with several therapeutic targets, providing valuable insights for structure-based drug design. Computational modeling approaches have further elucidated the structure-activity relationships of this scaffold, enabling more rational modifications to enhance potency and selectivity.

Looking forward, the versatility of 1-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxypropan-1-one suggests broad applications across multiple therapeutic areas. Current research efforts are exploring its potential in neurodegenerative diseases, inflammatory disorders, and as a building block for PROTAC molecules. The compound's unique combination of synthetic accessibility and biological activity makes it a valuable asset in the medicinal chemist's toolkit, with promising prospects for future drug development programs.